Cas no 1093649-88-7 (3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 1093649-88-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD08282768
• CID: 3142222
• PubChem ID: 135645043
• Update Time: 2025-09-19

3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CHEMBL1528711
• 3-(4-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 863-644-9
• 5-(4-ketocyclohexa-2,5-dien-1-ylidene)-3-pyrazoline-3-carboxylic acid
• AKOS000269350
• AS-42581
• EN300-41419
• STK392478
• YAYDMJNTBGROTD-UHFFFAOYSA-N
• 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylicacid
• 1093649-88-7
• F2130-0031
• BDBM45862
• SCHEMBL70360
• cid_8022834
• BBL012416
• 5-(4-oxidanylidenecyclohexa-2,5-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxylic acid
• 5-(4-hydroxyphenyl)-1h-pyrazole-3-carboxylic acid
• Z228590078
• 5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxylic acid
• MFCD08282768
• MLS-0111633.0001
• 5-(4-oxo-1-cyclohexa-2,5-dienylidene)-1,2-dihydropyrazole-3-carboxylic Acid
• 5-(4-hydroxy-phenyl)-1H-pyrazole-3-carboxylic acid
• TTB64988
• AB00678080-01

• MDL： MFCD08282768
• Inchi： 1S/C10H8N2O3/c13-7-3-1-6(2-4-7)8-5-9(10(14)15)12-11-8/h1-5,13H,(H,11,12)(H,14,15)
• InChI Key： YAYDMJNTBGROTD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 555.8±40.0 °C at 760 mmHg
• Flash Point: 289.9±27.3 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

3-(4-HYDROXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID: A Comprehensive Overview

CAS No. 1093649-88-7, also known as 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

3-(4-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of a hydroxyphenyl group at the 3-position and a carboxylic acid group at the 5-position imparts distinct chemical and physical properties to this molecule. The compound has a molecular formula of C₁₀H₈N₂O₃ and a molecular weight of 196.18 g/mol. It is a white crystalline solid with a melting point of approximately 200-202°C. The compound exhibits good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO).

The hydroxyphenyl group contributes to the compound's ability to form hydrogen bonds, which can enhance its binding affinity to various biological targets. The carboxylic acid group provides the molecule with acidic properties, making it suitable for conjugation reactions and derivatization in synthetic chemistry.

Synthesis Methods

The synthesis of 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxybenzaldehyde with hydrazine hydrate to form 4-hydroxybenzohydrazide, which is then cyclized with an appropriate carboxylic acid or its derivative to yield the target compound. Another approach involves the condensation of 4-hydroxybenzaldehyde with ethyl acetoacetate followed by cyclization and hydrolysis steps.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method typically involves the one-pot reaction of 4-hydroxybenzaldehyde, hydrazine hydrate, and ethyl acetoacetate under microwave irradiation conditions. The resulting product can be purified by recrystallization or column chromatography.

Biological Activities

The biological activities of 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid have been extensively studied due to its potential as a lead compound for drug development. One of the most notable activities is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid has also been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.

Clinical Applications and Research Developments

The potential clinical applications of 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent in chronic inflammatory conditions. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis and colitis without significant side effects.

In the field of neurodegenerative diseases, recent research has highlighted the potential neuroprotective effects of 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid. Studies have demonstrated that it can protect neurons from oxidative stress-induced apoptosis and improve cognitive function in animal models of Alzheimer's disease.

Conclusion

In conclusion, 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1093649-88-7) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its unique chemical structure makes it an attractive candidate for further drug development in various therapeutic areas such as inflammatory diseases, neurodegenerative disorders, and cardiovascular conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in medicinal chemistry and pharmaceutical science.